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Compound of Interest

Compound Name: Repaglinide-ethyl-d5

Cat. No.: B1140431

Essential procedures for the safe handling, use, and disposal of Repaglinide-ethyl-d5 in a
laboratory setting, ensuring the protection of personnel and the environment.

For researchers, scientists, and professionals in drug development, the safe handling of active
pharmaceutical ingredients (APIs) is paramount. Repaglinide-ethyl-d5, a deuterated analog of
the anti-diabetic drug Repaglinide, requires stringent safety protocols due to its potential health
risks. This guide provides essential, imnmediate safety and logistical information, including
detailed operational and disposal plans, to foster a secure laboratory environment.

Repaglinide is classified as a substance suspected of damaging fertility or the unborn child and
is harmful if swallowed.[1][2] Therefore, handling Repaglinide-ethyl-d5 necessitates a
comprehensive approach to personal protective equipment (PPE) and containment strategies.

Personal Protective Equipment (PPE) and
Engineering Controls

A risk assessment should be conducted to determine the appropriate level of containment and
PPE for the specific procedures being performed. For powdered or solid forms of Repaglinide-
ethyl-d5, engineering controls are the primary means of exposure reduction.

Engineering Controls:

o Ventilation: All handling of powdered Repaglinide-ethyl-d5 should be conducted in a
certified chemical fume hood, a ventilated balance enclosure, a glovebox, or a similar
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containment system to minimize inhalation exposure.[3]

o Restricted Access: The area where Repaglinide-ethyl-d5 is handled should be a controlled
zone with restricted access to authorized personnel only.

Personal Protective Equipment (PPE): A multi-layered approach to PPE is crucial to prevent
skin and respiratory exposure.

o Gloves: Double gloving with nitrile or other impervious gloves is recommended.[3] Gloves
should be inspected for integrity before use and changed frequently, especially if
contamination is suspected.

o Eye Protection: Safety glasses with side shields, chemical splash goggles, or a full-face
shield are mandatory to protect against splashes and airborne particles.[3]

o Lab Coat: A disposable, low-permeability lab coat or gown should be worn.[3] This should be
removed before leaving the designated handling area.

» Respiratory Protection: For procedures with a high risk of aerosolization or spills, a powered
air-purifying respirator (PAPR) with HEPA filters should be used.[3] For routine handling
within a containment system, a well-fitted N95 or higher-rated respirator may be appropriate
based on the risk assessment.

e Shoe Covers: Disposable shoe covers should be worn in the designated handling area to
prevent the tracking of contaminants.

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for Repaglinide. These values
should be used as a guide for assessing the adequacy of containment and control measures.
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Parameter Value Reference

Occupational Exposure Limit

(OEL)
Time-Weighted Average (TWA)  0.01 mg/m3 [3]
Short-Term Exposure Limit

0.04 mg/m3 [3]
(STEL)
Acute Toxicity
Oral LD50 (Rat) > 2000 mg/kg [3]

Experimental Protocol for Handling Repaglinide-
ethyl-d5

The following step-by-step protocol outlines the safe handling of Repaglinide-ethyl-d5 powder
in a laboratory setting.

1. Preparation and Pre-Handling:

» Designate a specific area within a fume hood or other containment device for handling
Repaglinide-ethyl-d5.

» Ensure all necessary PPE is available and in good condition.

o Prepare all equipment (spatulas, weigh boats, vials, etc.) and have them ready within the
containment area to minimize movement.

» Cover the work surface with absorbent, disposable bench paper.

2. Donning PPE:

e Put on inner gloves.

e Don a disposable lab coat or gown.

o Put on outer gloves, ensuring the cuffs of the lab coat are tucked into the gloves.
o Wear safety glasses or goggles.

« If required by the risk assessment, don respiratory protection.

3. Weighing and Handling:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://static.cymitquimica.com/products/45/pdf/sds-1600813.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1600813.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1600813.pdf
https://www.benchchem.com/product/b1140431?utm_src=pdf-body
https://www.benchchem.com/product/b1140431?utm_src=pdf-body
https://www.benchchem.com/product/b1140431?utm_src=pdf-body
https://www.benchchem.com/product/b1140431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Carefully transfer the required amount of Repaglinide-ethyl-d5 from the stock container to a
weigh boat using a dedicated spatula.

e Avoid creating dust. If any powder becomes airborne, cease work and allow the ventilation
system to clear the air.

e Once weighing is complete, securely close the stock container.

» For dissolution, add the solvent to the vessel containing the weighed Repaglinide-ethyl-d5
within the containment area.

4. Post-Handling and Decontamination:

o Clean all equipment that has come into contact with Repaglinide-ethyl-d5. Decontaminate
surfaces with an appropriate cleaning agent.

e Wipe down the work surface with a damp cloth to remove any residual powder.

» Dispose of all contaminated disposable items (gloves, bench paper, weigh boats, etc.) in a
designated hazardous waste container.

5. Doffing PPE:

» Remove outer gloves and dispose of them in the hazardous waste.

» Remove the lab coat or gown, turning it inside out to contain any contamination, and dispose
of it in the hazardous waste.

e Remove inner gloves and dispose of them in the hazardous waste.

e Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from the handling of Repaglinide-ethyl-d5 is considered hazardous
pharmaceutical waste and must be disposed of accordingly.

e Solid Waste: All contaminated solid waste, including unused Repaglinide-ethyl-d5,
contaminated PPE, and cleaning materials, must be collected in a clearly labeled, sealed
hazardous waste container.

e Liquid Waste: Solutions containing Repaglinide-ethyl-d5 should be collected in a
designated, labeled hazardous waste container. Do not dispose of this waste down the drain.

» Waste Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office.[1] Pharmaceutical waste is typically incinerated at a
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permitted facility.[4]

Workflow for Safe Handling of Repaglinide-ethyl-d5
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Caption: Workflow for handling Repaglinide-ethyl-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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